2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide

• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 2-(2-ethoxy-N-methylsulfonylanilino)-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C20H26N2O4S/c1-5-26-19-9-7-6-8-18(19)22(27(4,24)25)14-20(23)21-17-12-10-16(11-13-17)15(2)3/h6-13,15H,5,14H2,1-4H3,(H,21,23)
• InChI Key: ZFOQBHNUCQKRBA-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1N(CC(=O)NC2=CC=C(C=C2)C(C)C)S(=O)(=O)C

Description

2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide, also known as EMA401, is a novel drug that has been developed for the treatment of chronic pain. It is a small molecule that acts as a highly selective antagonist of the angiotensin II type 2 (AT2) receptor.

Mechanism of Action

2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide acts as a selective antagonist of the AT2 receptor. The AT2 receptor is expressed in the peripheral nervous system, including sensory neurons. Activation of the AT2 receptor has been shown to produce analgesic effects. 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide blocks the AT2 receptor, which leads to a reduction in pain sensation.
Biochemical and Physiological Effects:
2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide has been shown to reduce pain in preclinical models of neuropathic pain, inflammatory pain, and cancer pain. It has also been shown to reduce blood pressure and improve cardiac function in animal models of hypertension and heart failure. 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide has been shown to have a good safety profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide is its selectivity for the AT2 receptor. This makes it a useful tool for studying the role of the AT2 receptor in pain and other physiological processes. However, one limitation of 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide. One potential application is in the treatment of chronic pain in humans. Clinical trials are currently underway to investigate the safety and efficacy of 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide in patients with neuropathic pain. Another potential application is in the treatment of hypertension and heart failure. Further studies are needed to explore the potential of 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide in these conditions. Additionally, 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide could be used as a tool to study the role of the AT2 receptor in other physiological processes, such as inflammation and wound healing.

Synthesis Methods

2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide is synthesized from 4-isopropylphenylacetic acid. The synthesis process involves several steps, including the formation of an amide bond between 4-isopropylphenylacetic acid and 2-aminoethanol, followed by the reaction of the resulting amide with methylsulfonyl chloride. The final step involves the reaction of the resulting intermediate with 2-ethoxyaniline to produce 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide.

Scientific Research Applications

2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide has been extensively studied for its potential use in the treatment of chronic pain. It has been shown to be effective in preclinical models of neuropathic pain, inflammatory pain, and cancer pain. 2-[2-ethoxy(methylsulfonyl)anilino]-N-(4-isopropylphenyl)acetamide has also been investigated for its potential use in the treatment of other conditions, such as hypertension, heart failure, and renal disease.